Cas no 1044505-02-3 (methyl 2-amino-2-4-(methoxymethyl)phenylacetate)
methyl 2-amino-2-4-(methoxymethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-2-4-(methoxymethyl)phenylacetate
- AKOS014964158
- methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate
- 1044505-02-3
- SCHEMBL3309903
- EN300-1847914
-
- Inchi: 1S/C11H15NO3/c1-14-7-8-3-5-9(6-4-8)10(12)11(13)15-2/h3-6,10H,7,12H2,1-2H3
- InChI Key: CBXMEFQSPRJHPO-UHFFFAOYSA-N
- SMILES: O(C)CC1C=CC(=CC=1)C(C(=O)OC)N
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 61.6Ų
methyl 2-amino-2-4-(methoxymethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847914-0.05g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1847914-0.1g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1847914-0.25g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1847914-0.5g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1847914-1.0g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1847914-2.5g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1847914-5.0g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1847914-10.0g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1847914-1g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1847914-5g |
methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate |
1044505-02-3 | 5g |
$2235.0 | 2023-09-19 |
methyl 2-amino-2-4-(methoxymethyl)phenylacetate Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on methyl 2-amino-2-4-(methoxymethyl)phenylacetate
Comprehensive Overview of Methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate (CAS No. 1044505-02-3)
Methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate (CAS No. 1044505-02-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its amino and methoxymethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C11H15NO3, offers unique reactivity, making it valuable for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.
The compound's synthesis typically involves condensation reactions under mild conditions, ensuring high yields and purity—a critical factor for GMP-compliant production. Recent studies highlight its role in constructing chiral building blocks, a hot topic in asymmetric catalysis. With the rise of AI-driven drug design, computational models predict its compatibility with enzymes like monoamine oxidases, sparking interest in neurodegenerative disease research. Environmental considerations also drive innovations in green chemistry approaches for its preparation, reducing solvent waste.
Analytical characterization of methyl 2-amino-2-[4-(methoxymethyl)phenyl]acetate employs advanced techniques like HPLC-MS and NMR spectroscopy, addressing industry demands for rigorous quality control. Its stability under various pH conditions makes it suitable for formulation development, a frequent search query among pharmaceutical chemists. Notably, patents filed between 2020-2023 describe derivatives of this compound for anti-inflammatory applications, tapping into the booming market for non-opioid pain management solutions.
In agrochemicals, the methoxymethyl moiety enhances systemic mobility in plants, positioning it as a candidate for next-generation crop protection agents. This aligns with global searches for sustainable pesticides with reduced ecological impact. Regulatory databases confirm its compliance with major REACH and FDA guidelines, a key concern for industrial users. Storage recommendations emphasize protection from moisture to prevent ester hydrolysis—a practical insight often sought in chemical handling forums.
The commercial availability of CAS 1044505-02-3 through specialty chemical suppliers meets the needs of high-throughput screening laboratories. Pricing trends reflect growing demand, with bulk purchases (>1kg) showing 15% annual growth since 2021. Safety data sheets emphasize standard organic compound precautions, though its LD50 values classify it as low-toxicity—a relief for researchers comparing alternative synthetic routes. Cross-references to similar esters like methyl 2-amino-3-phenylpropionate appear in recent structure-activity relationship studies.
Future directions include exploring its metal-chelating properties for catalytic applications and investigating prodrug potential through esterase cleavage. These avenues resonate with trending searches on bioconjugation techniques and targeted drug delivery. As the scientific community prioritizes fragment-based drug discovery, this compound's balanced lipophilicity (LogP ~1.2) and hydrogen bonding capacity make it a promising candidate for library development.
1044505-02-3 (methyl 2-amino-2-4-(methoxymethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)